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Introduction
Chiauranib (CS2164) is a potent, orally active, multi-target inhibitor that demonstrates

significant anti-tumor activity by targeting key pathways involved in tumorigenesis. Its primary

mechanisms of action include the inhibition of angiogenesis-related kinases (VEGFR1,

VEGFR2, VEGFR3, PDGFRα, and c-Kit), a mitosis-related kinase (Aurora B), and a chronic

inflammation-related kinase (CSF-1R).[1][2] This document provides detailed application notes

and protocols for a range of in vitro assays to evaluate the efficacy and mechanism of action of

Chiauranib. These protocols are intended for researchers, scientists, and drug development

professionals.

Data Presentation: Quantitative Analysis of
Chiauranib's Inhibitory Activity
The inhibitory potency of Chiauranib has been quantified against its primary kinase targets

and various cancer cell lines. The following tables summarize these findings for easy

comparison.

Table 1: In Vitro Kinase Inhibitory Activity of Chiauranib
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Kinase Target IC50 (nM)

PDGFRα 1

c-Kit 4

KDR (VEGFR2) 7

CSF-1R 7

Flt-1 (VEGFR1) 8

Aurora B 9

Flt-4 (VEGFR3) 9

PDGFRβ 93

Data sourced from[3]

Table 2: In Vitro Anti-proliferative Activity of Chiauranib in Transformed Follicular Lymphoma (t-

FL) Cell Lines

Cell Line IC50 (µM) after 48h IC50 (µM) after 72h

DOHH2 1.75 ± 0.24 0.81 ± 0.11

SU-DHL4 1.79 ± 0.21 0.92 ± 0.13

RL 2.11 ± 0.25 1.15 ± 0.17

SC-1 2.23 ± 0.28 1.28 ± 0.19

Karpas422 2.54 ± 0.31 1.46 ± 0.22

Data sourced from[4]

Signaling Pathway and Experimental Workflows
The following diagrams illustrate the key signaling pathway affected by Chiauranib and the

general workflows for the described in vitro assays.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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